3-(4-Chlorophenyl)cyclopentanone

• IUPAC Name: 3-(4-chlorophenyl)cyclopentan-1-one
• InChI: InChI=1S/C11H11ClO/c12-10-4-1-8(2-5-10)9-3-6-11(13)7-9/h1-2,4-5,9H,3,6-7H2
• InChI Key: ACPYGZVNDNYVPM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CC1C2=CC=C(C=C2)Cl
• Molecular Formula: C11H11ClO
• DSSTOX Substance ID: DTXSID70567771
• Molecular Weight: 194.66 g/mol
• CAS No.: 115169-77-2

Description

3-(4-Chlorophenyl)cyclopentanone, also known as this compound, is a useful research compound. Its molecular formula is C11H11ClO and its molecular weight is 194.66 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Crystal Structure and Properties :

  • The compound N-(4-Chlorophenyl)-4-(2-oxocyclopentyl)butyramide, related to 3-(4-Chlorophenyl)cyclopentanone, has been studied for its crystal structure. The amide group in this compound is coplanar with the chlorophenyl group. This compound exhibits weak intramolecular C—H⋯O hydrogen bonding and forms cyclic centrosymmetric dimers through paired N—H⋯O hydrogen bonds (Yu, Wei, & Zhou, 2008).

• Synthesis and Chemical Reactions :

  • A synthesis method has been developed for 2,2-Bis-(4-hydroxyphenyl)-cyclopentanone, using a reductive coupling reaction. This method involves the use of TiCl4 and Zn, indicating potential utility in organic synthesis (Seo et al., 2008).

• Material Science Applications :

  • Multibranched benzylidene cyclopentanone dyes with large two-photon absorption cross-sections have been synthesized. These compounds have applications in photopolymerization systems, demonstrating their relevance in material science and photonics (Wu et al., 2006).

• Biological and Medical Research :

  • Cyclopentanone derivatives have been used in the synthesis of compounds with significant antituberculosis and anticancer activity. For instance, [1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivatives have shown promising results in in vitro studies (Mallikarjuna, Padmashali, & Sandeep, 2014).

• Catalysis and Chemical Transformations :

  • In catalysis, cyclopentanone derivatives are involved in oxidative C–C coupling reactions, highlighting their role in complex chemical transformations (El-Abadelah et al., 2018).

• Antimicrobial Activity :

  • The antimicrobial activity of this compound derivatives has been investigated, with compounds demonstrating antibacterial and antifungal effects. This includes studies on molecular structure, spectroscopic characteristics, and molecular docking (Sivakumar et al., 2021).

Safety and Hazards

3-(4-Chlorophenyl)cyclopentanone may pose certain risks. It’s classified as a potential eye irritant and may cause skin irritation upon prolonged contact. Inhalation of its vapors might lead to respiratory discomfort.

Future Directions

The future directions of research on 3-(4-Chlorophenyl)cyclopentanone could involve further exploration of its pharmacological properties. Additionally, more studies could be conducted to better understand its synthesis and chemical reactions.